benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)methanone

• IUPAC Name: 2,1,3-benzothiadiazol-5-yl-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H17N5OS/c1-20-7-6-13(17-20)11-4-8-21(9-5-11)16(22)12-2-3-14-15(10-12)19-23-18-14/h2-3,6-7,10-11H,4-5,8-9H2,1H3
• InChI Key: HDTSBWJLXRLKOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034459-65-7

Description

Benzo[c][1,2,5]thiadiazol-5-yl(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H17N5OS and its molecular weight is 327.41. The purity is usually 95%.
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Scientific Research Applications

Molecular Aggregation and Spectroscopic Studies

Research has explored the effects of solvent on molecular aggregation in compounds similar to benzo[c][1,2,5]thiadiazol-5-yl derivatives. Spectroscopic studies have shown that aggregation processes are influenced by the concentration of the compound and the structure of the substituent group, affecting fluorescence lifetimes and circular dichroism (CD) spectra (Matwijczuk et al., 2016).

Biological Activities

Benzo[c][1,2,5]thiadiazol-5-yl derivatives have been investigated for their wide spectrum of pharmacological properties. New derivatives, including thiadiazoles, oxadiazoles, and pyrazoles, have been synthesized and characterized, showing potent antibacterial, antifungal, and anti-inflammatory activities (Isloor et al., 2010).

Organic Semiconductors

The synthesis and characterization of benzo[c][1,2,5]thiadiazol-5-yl derivatives have contributed to the development of organic semiconductors for applications such as transistors, solar cells, and photodetectors. For instance, benzo[d][1,2,3]thiadiazole (isoBT) derivatives have been implemented in semiconducting polymers, demonstrating high-performance optoelectronic properties (Chen et al., 2016).

Mechanism of Action

The luminogen exhibits aggregated-induced emission (AIE) properties, which are attributed to its photoactive BTZ core and nonplanar geometry. It also behaves as a molecular heterogeneous photosensitizer for the production of singlet oxygen under continuous flow conditions.

Biochemical Analysis

Cellular Effects

Compounds with similar structures have shown potent NAMPT activity , suggesting potential influences on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It’s suggested that similar compounds exert their effects through modulation of lipophilicity . This could involve binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

Similar compounds have shown excellent thermal stabilities with decomposition temperatures ranging from 215 °C to 340 °C .

Dosage Effects in Animal Models

Similar compounds have shown dose-dependent antinociceptive effects in several neuropathic pain models .

Metabolic Pathways

Similar compounds have shown interactions with multiple CYP isoforms , suggesting potential involvement in metabolic pathways.

Subcellular Localization

Similar compounds have been shown to be anchored to the endoplasmic reticulum and plasma membranes , suggesting potential effects on its activity or function.